(2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 2-methyl-N-[(3-methylphenyl)methyl]butan-2-amine
• InChI: InChI=1S/C13H21N/c1-5-13(3,4)14-10-12-8-6-7-11(2)9-12/h6-9,14H,5,10H2,1-4H3
• InChI Key: NMWUBDGRVKQBIS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NCC1=CC=CC(=C1)C

Description

(2-Methylbutan-2-yl)[(3-methylphenyl)methyl]amine is a tertiary amine featuring a branched alkyl group (2-methylbutan-2-yl) and an aromatic substituent (3-methylbenzyl). Its molecular formula is C₁₃H₂₁N, with a molecular weight of 191.31 g/mol and a CAS registry number of 951753-89-2 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine typically involves the reaction of 3-methylbenzyl chloride with 2-methyl-2-butanamine under controlled conditions . The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems is common in industrial settings to enhance efficiency and safety .

Chemical Reactions Analysis

Types of Reactions

(2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding amine oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to produce secondary amines.

Substitution: The compound can undergo nucleophilic substitution reactions with halides or other electrophiles to form substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide are commonly used oxidizing agents.

Reduction: Lithium aluminum hydride and sodium borohydride are typical reducing agents.

Substitution: Halides, alkylating agents, and other electrophiles are used in substitution reactions.

Major Products Formed

Oxidation: Amine oxides and other oxidized derivatives.

Reduction: Secondary amines and other reduced products.

Substitution: Substituted amines and other derivatives.

Scientific Research Applications

(2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and medicinal chemistry.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Structural Differences	Notable Properties/Applications
(2-Methylbutan-2-yl)[(3-methylphenyl)methyl]amine (Target)	C₁₃H₂₁N	191.31	951753-89-2	Reference compound	Limited data; potential intermediate in organic synthesis
(2,4-Dichlorophenyl)methylamine	C₁₂H₁₇Cl₂N	246.18	931991-22-9	2,4-Dichlorophenyl substituent	Halogenated analog; possible pesticidal activity
(3-Methoxyphenyl)methylamine	C₁₃H₂₁NO	207.31	Not provided	3-Methoxyphenyl group (electron-rich aromatic ring)	Enhanced solubility in polar solvents
(4-Fluorophenyl)(phenyl)methylamine	C₁₈H₂₂FN	271.37	Not provided	Bulky fluorophenyl-phenyl hybrid substituent	Potential use in fluorinated drug candidates
(2-Bromophenyl)methylamine	C₁₂H₁₈BrN	256.19	Not provided	2-Bromophenyl group (heavy halogen)	Suited for cross-coupling reactions
2,2-Diphenylethan-1-amine (Diphenylethylamine)	C₁₄H₁₅N	197.28	Not provided	Two phenyl groups on ethanamine backbone	Building block for bioactive molecules
4,4,4-Triphenylbutan-1-amine	C₂₂H₂₃N	301.43	Not provided	Three phenyl groups on butanamine backbone	Kinesin spindle protein inhibitor (anti-cancer)

Key Observations from the Comparison:

The brominated variant may serve as a synthetic intermediate in Suzuki-Miyaura couplings . Electron-Donating Groups (e.g., methoxy): The methoxyphenyl analog (C₁₃H₂₁NO) shows improved polarity, which could enhance solubility in aqueous media compared to the hydrophobic 3-methylphenyl parent compound .

Steric and Electronic Considerations :

• The triphenylbutanamine derivative (C₂₂H₂₃N) demonstrates how bulkier aromatic substituents can confer biological activity, such as anti-tumor effects via kinesin inhibition .
• In contrast, the diphenylethylamine scaffold (C₁₄H₁₅N) is simpler but versatile, widely used in pharmaceuticals due to its rigid aromatic backbone .

Synthetic Utility :

• The target compound and its analogs share common synthetic strategies, such as reductive amination or protection/deprotection sequences (e.g., Boc chemistry in ).

Gaps in Data: Limited information exists on the biological activity or pharmacokinetics of (2-methylbutan-2-yl)[(3-methylphenyl)methyl]amine itself. Most inferences are drawn from structurally related compounds.

Biological Activity

(2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine, also known by its CAS number 1157553-89-3, is a chemical compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential applications in various fields.

• Molecular Formula : C13H21N
• Molecular Weight : 191.31 g/mol
• Structure : The compound features a branched alkyl group attached to a secondary amine, which contributes to its unique properties and potential applications in various fields.

Pharmacological Properties

Research indicates that (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine exhibits several biological activities, including:

• Antimicrobial Activity : Preliminary studies suggest that the compound may possess antimicrobial properties, potentially inhibiting the growth of various pathogens. This activity is likely attributed to its ability to disrupt bacterial cell membranes or interfere with metabolic pathways.
• Anticancer Potential : There is emerging evidence that (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine may exhibit anticancer effects. It is hypothesized that the compound could induce apoptosis in cancer cells through mechanisms involving oxidative stress and modulation of cell signaling pathways.
• Neuropharmacological Effects : The compound may interact with neurotransmitter receptors, influencing neuronal signaling. This interaction could lead to potential applications in treating neurological disorders.

The exact mechanism of action for (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine is not fully elucidated; however, it is believed to involve:

• Receptor Binding : The compound may act as an agonist or antagonist at specific neurotransmitter receptors, modulating their activity and leading to various biological effects.
• Cellular Interactions : Similar compounds have been shown to affect cell function by influencing gene expression and cellular metabolism.

Case Studies and Research Findings

Several studies have been conducted to explore the biological activity of (2-Methylbutan-2-YL)[(3-methylphenyl)methyl]amine:

• Study on Antimicrobial Activity : A laboratory study demonstrated that the compound exhibited significant inhibitory effects against Gram-positive bacteria, suggesting its potential as a therapeutic agent in treating bacterial infections.
• In Vitro Cancer Study : In vitro experiments revealed that the compound induced cell death in specific cancer cell lines, supporting its potential use in cancer therapy. The study highlighted the compound's ability to activate apoptotic pathways, leading to increased cancer cell mortality.

Data Summary Table

Property	Details
Molecular Formula	C13H21N
Molecular Weight	191.31 g/mol
Biological Activities	Antimicrobial, Anticancer
Mechanism of Action	Receptor binding, Cellular interactions
Research Findings	Significant antimicrobial effects; Induces apoptosis in cancer cells